2-(4-(5-bromofuran-2-carboxamido)phenyl)-N-(2-methoxyethyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: 2-[4-[(5-bromofuran-2-carbonyl)amino]phenyl]-N-(2-methoxyethyl)tetrazole-5-carboxamide
• InChI: InChI=1S/C16H15BrN6O4/c1-26-9-8-18-16(25)14-20-22-23(21-14)11-4-2-10(3-5-11)19-15(24)12-6-7-13(17)27-12/h2-7H,8-9H2,1H3,(H,18,25)(H,19,24)
• InChI Key: VUIWANLSXWCJNE-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=NN(N=N1)C2=CC=C(C=C2)NC(=O)C3=CC=C(O3)Br
• Molecular Formula: C16H15BrN6O4
• Molecular Weight: 435.23 g/mol
• CAS No.: 1396878-10-6

Description

2-(4-(5-bromofuran-2-carboxamido)phenyl)-N-(2-methoxyethyl)-2H-tetrazole-5-carboxamide is a useful research compound. Its molecular formula is C16H15BrN6O4 and its molecular weight is 435.238. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antiprotozoal Activity

A compound structurally related to 2-(4-(5-bromofuran-2-carboxamido)phenyl)-N-(2-methoxyethyl)-2H-tetrazole-5-carboxamide, specifically 2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-6-carboxamidine, was synthesized and evaluated for its antiprotozoal activity. This research highlighted the potential of such compounds as strong DNA-affinity agents with significant in vitro activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, suggesting their utility in treating diseases like sleeping sickness and malaria. The compound demonstrated excellent in vivo activity in the trypanosomal STIB900 mouse model, showcasing its potential as an antiprotozoal agent (Ismail et al., 2004).

Heterocyclic Compound Synthesis for Anti-Inflammatory and Analgesic Properties

Another related compound, (4-methoxy or 4,8-dimethoxy)-3-methyl-N-(6-oxo-2-thioxo-1,2,3, 6-tetrahydro- pyrimidin-4-yl) benzo [1,2-b: 5, 4-b’] difuran-2-carboxamide, was synthesized from visnaginone and khellinone, leading to the development of heterocyclic compounds with potential anti-inflammatory and analgesic properties. These compounds displayed significant COX-2 inhibition, analgesic, and anti-inflammatory activities, highlighting their therapeutic potential (Abu‐Hashem et al., 2020).

Antitumor Activity and Chemical Synthesis

The synthesis and chemistry of 8-carbamoyl-3-(2-chloroethyl)imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one, a compound with a core structure related to the subject chemical, were explored for its antitumor properties. This research demonstrated the compound's curative activity against L-1210 and P388 leukemia, suggesting its role as a potential prodrug for cancer treatment (Stevens et al., 1984).